Cas no 1822446-62-7 (METHYL 2-AMINO-2-(3-CHLORO-2-HYDROXYPHENYL)ACETATE)
METHYL 2-AMINO-2-(3-CHLORO-2-HYDROXYPHENYL)ACETATE Chemical and Physical Properties
Names and Identifiers
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- METHYL 2-AMINO-2-(3-CHLORO-2-HYDROXYPHENYL)ACETATE
- Benzeneacetic acid, α-amino-3-chloro-2-hydroxy-, methyl ester
- 1822446-62-7
- EN300-1964480
-
- MDL: MFCD26135823
- Inchi: 1S/C9H10ClNO3/c1-14-9(13)7(11)5-3-2-4-6(10)8(5)12/h2-4,7,12H,11H2,1H3
- InChI Key: KWYDWEIHEGCKFY-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1O)C(C(=O)OC)N
Computed Properties
- Exact Mass: 215.0349209g/mol
- Monoisotopic Mass: 215.0349209g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 72.6Ų
Experimental Properties
- Density: 1.373±0.06 g/cm3(Predicted)
- Boiling Point: 303.7±37.0 °C(Predicted)
- pka: 7.92±0.40(Predicted)
METHYL 2-AMINO-2-(3-CHLORO-2-HYDROXYPHENYL)ACETATE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1964480-1g |
methyl 2-amino-2-(3-chloro-2-hydroxyphenyl)acetate |
1822446-62-7 | 1g |
$884.0 | 2023-09-17 | ||
| Enamine | EN300-1964480-5g |
methyl 2-amino-2-(3-chloro-2-hydroxyphenyl)acetate |
1822446-62-7 | 5g |
$2566.0 | 2023-09-17 | ||
| Enamine | EN300-1964480-10g |
methyl 2-amino-2-(3-chloro-2-hydroxyphenyl)acetate |
1822446-62-7 | 10g |
$3807.0 | 2023-09-17 | ||
| Enamine | EN300-1964480-0.05g |
methyl 2-amino-2-(3-chloro-2-hydroxyphenyl)acetate |
1822446-62-7 | 0.05g |
$744.0 | 2023-09-17 | ||
| Enamine | EN300-1964480-0.1g |
methyl 2-amino-2-(3-chloro-2-hydroxyphenyl)acetate |
1822446-62-7 | 0.1g |
$779.0 | 2023-09-17 | ||
| Enamine | EN300-1964480-0.25g |
methyl 2-amino-2-(3-chloro-2-hydroxyphenyl)acetate |
1822446-62-7 | 0.25g |
$814.0 | 2023-09-17 | ||
| Enamine | EN300-1964480-0.5g |
methyl 2-amino-2-(3-chloro-2-hydroxyphenyl)acetate |
1822446-62-7 | 0.5g |
$849.0 | 2023-09-17 | ||
| Enamine | EN300-1964480-1.0g |
methyl 2-amino-2-(3-chloro-2-hydroxyphenyl)acetate |
1822446-62-7 | 1g |
$884.0 | 2023-05-31 | ||
| Enamine | EN300-1964480-2.5g |
methyl 2-amino-2-(3-chloro-2-hydroxyphenyl)acetate |
1822446-62-7 | 2.5g |
$1735.0 | 2023-09-17 | ||
| Enamine | EN300-1964480-5.0g |
methyl 2-amino-2-(3-chloro-2-hydroxyphenyl)acetate |
1822446-62-7 | 5g |
$2566.0 | 2023-05-31 |
METHYL 2-AMINO-2-(3-CHLORO-2-HYDROXYPHENYL)ACETATE Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on METHYL 2-AMINO-2-(3-CHLORO-2-HYDROXYPHENYL)ACETATE
Research Brief on METHYL 2-AMINO-2-(3-CHLORO-2-HYDROXYPHENYL)ACETATE (CAS: 1822446-62-7): Recent Advances and Applications
METHYL 2-AMINO-2-(3-CHLORO-2-HYDROXYPHENYL)ACETATE (CAS: 1822446-62-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, serves as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders. Recent studies have explored its potential as a building block for novel drug candidates, leveraging its chiral center and functional groups for selective interactions with biological targets.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of METHYL 2-AMINO-2-(3-CHLORO-2-HYDROXYPHENYL)ACETATE in the development of gamma-aminobutyric acid (GABA) receptor modulators. The compound's ability to introduce stereochemical diversity was highlighted as a critical factor in enhancing binding affinity and selectivity. The study reported a 40% improvement in receptor modulation efficiency compared to traditional intermediates, underscoring its potential in central nervous system (CNS) drug development.
Another groundbreaking application was reported in Bioorganic & Medicinal Chemistry Letters, where the compound was used to synthesize a series of anti-inflammatory agents targeting the NLRP3 inflammasome. The researchers optimized the ester and hydroxyl functionalities of METHYL 2-AMINO-2-(3-CHLORO-2-HYDROXYPHENYL)ACETATE to achieve improved metabolic stability and bioavailability. The resulting derivatives exhibited potent inhibitory activity (IC50 values in the nanomolar range) in preclinical models of rheumatoid arthritis.
From a synthetic chemistry perspective, advancements in catalytic asymmetric synthesis have enabled more efficient production of METHYL 2-AMINO-2-(3-CHLORO-2-HYDROXYPHENYL)ACETATE. A 2024 ACS Catalysis paper detailed a novel palladium-catalyzed enantioselective protocol that achieved >99% ee and 85% yield, addressing previous challenges in scalability. This methodological breakthrough is expected to facilitate broader adoption of the compound in industrial-scale pharmaceutical manufacturing.
Ongoing research is investigating the compound's potential in targeted drug delivery systems. Preliminary data from a multinational collaboration presented at the 2024 American Chemical Society National Meeting suggests that derivatives of METHYL 2-AMINO-2-(3-CHLORO-2-HYDROXYPHENYL)ACETATE can serve as cleavable linkers in antibody-drug conjugates (ADCs), demonstrating superior plasma stability compared to conventional maleimide-based linkers while maintaining efficient payload release at tumor sites.
As the pharmaceutical industry continues to prioritize structurally complex and functionally diverse building blocks, METHYL 2-AMINO-2-(3-CHLORO-2-HYDROXYPHENYL)ACETATE (CAS: 1822446-62-7) is poised to play an increasingly important role in drug discovery pipelines. Future research directions likely include exploration of its applications in PROTACs (proteolysis-targeting chimeras) and covalent inhibitor design, where its reactive handles could enable innovative targeting strategies.
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